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Compound of Interest

Compound Name: 2,3-Butanediol

Cat. No.: B7800968

Essential Safety and Handling Guide for 2,3-
Butanediol

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2,3-Butanediol, tailored for researchers, scientists, and drug
development professionals. Following these procedural guidelines is critical for ensuring
laboratory safety.

Physicochemical and Hazard Data

2,3-Butanediol is a combustible liquid that can cause serious eye irritation, as well as skin and
respiratory irritation.[1][2][3] Understanding its properties is the first step toward safe handling.
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Property Value

CAS Number 513-85-9

Molecular Formula CaH1002

Molecular Weight 90.12 g/mol

Appearance Liquid

Boiling Point 183-184 °C

Melting Point 25°C

Flash Point 85 °C (185 °F) - closed cup
Density 1.002 g/mL at 20 °C
Storage Class Code 10 - Combustible liquids

(Source:[4][5])

Personal Protective Equipment (PPE)

When handling 2,3-Butanediol, a comprehensive PPE strategy is mandatory to prevent
exposure.

e Eye and Face Protection: Always wear tightly fitting safety goggles that conform to EN166
(EU) or NIOSH (US) standards.[1][6] A face shield should be used if there is a splash hazard.

o Skin Protection:
o Gloves: Wear appropriate protective gloves to prevent skin contact.[1][7]

o Lab Coat/Clothing: A flame-resistant lab coat or impervious clothing is required to protect
the skin.[6][7] Ensure all skin is covered.

o Respiratory Protection:

o Under normal conditions with adequate ventilation, respiratory protection may not be
necessary.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2104-1-07.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/b84904
https://www.benchchem.com/product/b7800968?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/21009.pdf
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://pim-resources.coleparmer.com/sds/21009.pdf
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o If exposure limits are exceeded, or if you experience irritation, a full-face respirator with an
appropriate cartridge is necessary.[6] For nuisance levels of dust (if handling a solid form),
a type N95 (US) or type P1 (EN 143) dust mask can be used.[5][8]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational protocol is crucial for minimizing risks.

Handling Protocol

« Ventilation: Always handle 2,3-Butanediol in a well-ventilated area, such as a chemical fume
hood.[2][3]

« Ignition Sources: As a combustible liquid, keep it away from heat, sparks, open flames, and
hot surfaces.[1][9] Use only non-sparking tools and explosion-proof electrical equipment.[1]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not
eat, drink, or smoke in the work area.[3]

e Avoid Contact: Take all necessary precautions to avoid direct contact with the substance,
including inhalation of vapors or mists.[3][4][7]

Storage Protocol

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4][8]

» Conditions: Store in a cool, shaded area, protected from moisture.[9] 2,3-Butanediol is
hygroscopic and may require storage under an inert gas like nitrogen or argon.[3][7][8]

e Incompatibilities: Store away from incompatible materials such as acid anhydrides, acid
chlorides, chloroformates, and reducing agents.[1][7]

Emergency and First Aid Plan

Immediate and appropriate first aid is critical in the event of exposure.

o Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,
holding the eyelids open.[1][6] Remove contact lenses if present and easy to do so.[2] If eye
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irritation persists, seek medical attention.[1][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[1][6][8] Remove all contaminated clothing.[2] If skin irritation occurs, get medical
help.[2]

Inhalation: Move the person to fresh air immediately.[1][4] If breathing is difficult, trained
personnel should administer oxygen.[6][7] If the person has stopped breathing, perform
artificial respiration.[6][10] Seek medical attention.[1]

Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth thoroughly with water.[6][8] Never
give anything by mouth to an unconscious person.[6][8] Call a doctor or Poison Control
Center immediately.[6]

Spill Management and Disposal Plan

A clear, actionable plan for spills and waste disposal is essential for laboratory and

environmental safety.

Spill Response Protocol

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[6]
Remove all sources of ignition.[1][2]

Contain Spill: Wear full PPE. Contain the spill using inert absorbent materials like sand,
earth, or vermiculite.[1][3][7]

Collect and Clean: Carefully collect the absorbed material into a suitable, closed, and labeled
container for disposal.[3][8]

Decontaminate: Wash the spill area thoroughly. Launder all contaminated clothing before
reuse.[3]

Chemical Spill Response Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2104-1-07.pdf
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.chemicalbook.com/msds/meso-2-3-butanediol.pdf
https://www.echemi.com/sds/s-s-2-3-butanediol-pd180521117989.html
https://www.echemi.com/sds/s-s-2-3-butanediol-pd180521117989.html
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2104-1-07.pdf
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://pim-resources.coleparmer.com/sds/21009.pdf
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.chemicalbook.com/msds/meso-2-3-butanediol.pdf
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.chemicalbook.com/msds/meso-2-3-butanediol.pdf
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.echemi.com/sds/23-butanediol-pid_Seven420.html
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://www.echemi.com/sds/s-s-2-3-butanediol-pd180521117989.html
https://www.fishersci.com/store/msds?partNumber=AC107642500&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR923268_msds.pdf
https://pim-resources.coleparmer.com/sds/21009.pdf
https://store.apolloscientific.co.uk/storage/msds/OR923268_msds.pdf
https://www.chemicalbook.com/msds/meso-2-3-butanediol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR923268_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Alert Others

Don Full PPE
(Gloves, Goggles, Lab Coat,
Respirator if needed)

:

Control Ignition Sources
& Ensure Ventilation

l

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
into Labeled Waste Container

Decontaminate Spill Area
& Equipment

Dispose of Waste
(Follow institutional guidelines)

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a 2,3-Butanediol spill.
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Disposal Protocol

Waste material must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.

e Labeling: Ensure waste containers are clearly and accurately labeled.

e Segregation: Do not mix 2,3-Butanediol waste with other chemical waste streams unless
permitted by your institution's guidelines.

» Licensed Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[8][9] Dispose of the container and unused contents in the same manner as the
product itself.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7800968#personal-protective-equipment-for-
handling-2-3-butanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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